N,N-dimethyl-2-[(3-oxo-2-phenyl-2,3-dihydro-1H-isoindol-1-yl)sulfanyl]acetamide

• IUPAC Name: N,N-dimethyl-2-[(3-oxo-2-phenyl-1H-isoindol-1-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H18N2O2S/c1-19(2)16(21)12-23-18-15-11-7-6-10-14(15)17(22)20(18)13-8-4-3-5-9-13/h3-11,18H,12H2,1-2H3
• InChI Key: YPJPXWHKQIZRGG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CSC1C2=CC=CC=C2C(=O)N1C3=CC=CC=C3
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains an isoindole group, which is a polycyclic compound with fused benzene and pyrrole rings. It also has a sulfanyl group (-SH), an amide group (-CONH2), and two methyl groups (-CH3) attached to the nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the isoindole core, followed by various functionalization reactions. The exact synthetic route would depend on the available starting materials and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the isoindole group suggests that the compound may have aromatic properties. The amide group could participate in hydrogen bonding, influencing the compound’s solubility and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amide group could undergo hydrolysis or reduction reactions. The sulfanyl group could be oxidized to a sulfonyl group. The compound could also undergo electrophilic aromatic substitution reactions at the isoindole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide and sulfanyl groups could make the compound soluble in polar solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Heterocyclic Synthesis

• N,N-dimethyl-2-[(3-oxo-2-phenyl-2,3-dihydro-1H-isoindol-1-yl)sulfanyl]acetamide serves as a versatile building block for heterocyclic compounds. Researchers have utilized it to construct acyclic, carbocyclic, and fused heterocycles. .

Cyanation Catalyst

• A recyclable catalyst derived from N,N-dimethyl-2-[(3-oxo-2-phenyl-2,3-dihydro-1H-isoindol-1-yl)sulfanyl]acetamide has been employed for cyanation reactions. .

Biomedical Applications

• Researchers have explored the biological potential of analogues related to this compound. These derivatives exhibit interesting bioactivity profiles, making them promising candidates for drug development. .

Imidazole Containing Compounds

• N,N-dimethyl-2-[(3-oxo-2-phenyl-2,3-dihydro-1H-isoindol-1-yl)sulfanyl]acetamide derivatives containing imidazole moieties have been synthesized. .

Isoindoloquinoline Derivatives

• By employing Claisen–Schmidt-type condensation reactions, researchers have synthesized novel isoindoloquinoline derivatives based on this compound. .

Molecular Docking Studies

• Researchers have performed molecular docking studies on indolyl and oxochromenyl xanthenone derivatives (related to this compound) as potential anti-HIV-1 agents. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it would interact with biological targets in the body to exert its effects. The isoindole group is present in several biologically active compounds, suggesting that this compound could also have biological activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

Future research on this compound could involve exploring its potential uses. For example, if the compound shows biological activity, it could be studied as a potential drug. Alternatively, if the compound has interesting chemical reactivity, it could be used as a building block in synthetic chemistry.